Cas no 2248399-81-5 (Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate)

• Product Name: Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate
• CAS No: 2248399-81-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6588324
• PubChem ID: 137940612
• Update Time: 2025-07-19

Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511492
• tert-butyl 6-[(methylamino)methyl]pyridine-3-carboxylate
• Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate
• 2248399-81-5

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)9-5-6-10(8-13-4)14-7-9/h5-7,13H,8H2,1-4H3
• InChI Key： XLBNFWHXZJQXDZ-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C=C1)CNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate

Introduction to Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate (CAS No. 2248399-81-5)

Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate, identified by the chemical compound code CAS No. 2248399-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and applications in drug development. The unique structural features of Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate, particularly the presence of a tert-butyl group and a methylaminomethyl side chain, contribute to its distinctive chemical properties and potential utility in synthetic chemistry and medicinal chemistry.

The tert-butyl group is an important sterically hindered alkyl substituent that can influence the reactivity and solubility of the molecule. Its bulky nature often enhances the compound's binding affinity to biological targets by introducing steric hindrance, which can be crucial in designing selective inhibitors or agonists. On the other hand, the methylaminomethyl moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and metal coordination, making it valuable in the design of chelating agents or ligands for enzyme inhibition.

Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate has been explored in various research contexts, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its potential as a building block for more complex molecules, including those designed for therapeutic applications. For instance, researchers have utilized this compound in the synthesis of protease inhibitors, where its structural features facilitate optimal binding to active sites on target enzymes. The compound's ability to modulate enzyme activity makes it a promising candidate for further investigation in drug discovery pipelines.

In addition to its pharmaceutical applications, Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate has shown promise in materials science and catalysis. The pyridine ring is a versatile scaffold that can be functionalized to create ligands for transition metal catalysts, which are essential in organic synthesis. The presence of both electron-donating and electron-withdrawing groups on the molecule allows for fine-tuning of its coordination properties, making it suitable for various catalytic processes. These properties have been leveraged in recent studies aimed at developing more efficient and sustainable synthetic methods.

Recent advancements in computational chemistry have further enhanced our understanding of Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate's reactivity and interactions. Molecular modeling studies have revealed that this compound can form stable complexes with metal ions, which could be exploited in designing metal-organic frameworks (MOFs) or coordination polymers with specific functionalities. Such materials have applications ranging from gas storage and separation to catalysis and sensing.

The synthesis of Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed novel synthetic routes that improve yield and purity, making it more accessible for industrial-scale production. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both academic research and commercial applications.

One of the most compelling aspects of Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate is its versatility as a chemical intermediate. Its structural features allow it to serve as a precursor for a wide range of derivatives, each with unique properties and potential applications. For example, researchers have used this compound to synthesize novel heterocyclic compounds, which have shown interesting biological activities. These derivatives are being tested in various preclinical studies to evaluate their therapeutic potential.

The growing interest in Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate is also driven by its role in developing green chemistry approaches. The compound's compatibility with sustainable synthetic methods aligns with global efforts to reduce the environmental impact of chemical manufacturing. Researchers are exploring biocatalytic routes and solvent-free reactions that minimize waste and energy consumption while maintaining high yields.

In conclusion, Tert-butyl 6-(methylaminomethyl)pyridine-3-carboxylate (CAS No. 2248399-81-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it valuable in pharmaceutical research, materials science, and catalysis. As our understanding of its properties continues to grow, so does its importance as a building block for innovative chemical solutions. Future research will likely uncover even more applications for this versatile molecule, further solidifying its role in advancing scientific knowledge and technological innovation.